Cas no 557799-17-4 (N-cyclopentyl-4-fluoroaniline)
N-Cyclopentyl-4-fluoroaniline is a fluorinated aromatic amine derivative characterized by the presence of a cyclopentyl substituent on the nitrogen atom and a fluorine atom at the para position of the aniline ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine moiety enhances electron-withdrawing properties, while the cyclopentyl group contributes to steric and electronic modulation, making it useful in structure-activity relationship studies. Its well-defined structure and reactivity profile allow for selective functionalization, enabling applications in cross-coupling reactions and heterocycle synthesis. Suitable for controlled environments due to its sensitivity.
N-cyclopentyl-4-fluoroaniline structure
Product Name:N-cyclopentyl-4-fluoroaniline
CAS No:557799-17-4
MF:C11H14FN
MW:179.233966350555
CID:4036217
PubChem ID:28466124
Update Time:2025-06-07
N-cyclopentyl-4-fluoroaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-cyclopentyl-4-fluoro-
- N-cyclopentyl-4-fluoroaniline
- EN300-105861
- AKOS000241100
- HXA79917
- SCHEMBL1566071
- G44987
- Z334940476
- 557799-17-4
-
- Inchi: 1S/C11H14FN/c12-9-5-7-11(8-6-9)13-10-3-1-2-4-10/h5-8,10,13H,1-4H2
- InChI Key: RPEBOBYTZXVRIK-UHFFFAOYSA-N
- SMILES: C1(NC2CCCC2)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 179.111027613Da
- Monoisotopic Mass: 179.111027613Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
N-cyclopentyl-4-fluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A620463-25mg |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A620463-50mg |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A620463-250mg |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM421081-250mg |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95%+ | 250mg |
$246 | 2023-01-19 | |
| Chemenu | CM421081-500mg |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95%+ | 500mg |
$444 | 2023-01-19 | |
| Chemenu | CM421081-1g |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95%+ | 1g |
$592 | 2023-01-19 | |
| Enamine | EN300-105861-0.05g |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95.0% | 0.05g |
$88.0 | 2025-02-21 | |
| Enamine | EN300-105861-0.1g |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95.0% | 0.1g |
$132.0 | 2025-02-21 | |
| Enamine | EN300-105861-0.25g |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95.0% | 0.25g |
$188.0 | 2025-02-21 | |
| Enamine | EN300-105861-0.5g |
N-cyclopentyl-4-fluoroaniline |
557799-17-4 | 95.0% | 0.5g |
$353.0 | 2025-02-21 |
N-cyclopentyl-4-fluoroaniline Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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